Cas no 494-12-2 (Flavan)

• Product Name: Flavan
• CAS No: 494-12-2
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 1520253
• PubChem ID: 94156
• Update Time: 2025-04-21

Flavan Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2-phenyl-2H-1-benzopyran
• 2-Phenylchroman
• 2H-1-Benzopyran, 3,4-dihydro-2-phenyl-
• 2-phenyl-3,4-dihydro-2H-chromene
• 494-12-2
• AO-079/15259082
• SCHEMBL123287
• CHEMBL444299
• NS00042506
• Flavan
• FT-0741752
• DTXSID50870558
• 2-Phenyl-3,4-dihydro-2H-1-benzopyran
• EINECS 207-786-6
• SCHEMBL5531696
• 2-Phenylchromane
• CHEBI:38691
• Q389595
• FLAVANE
• DA-25703

• Inchi： 1S/C15H14O/c1-2-6-12(7-3-1)15-11-10-13-8-4-5-9-14(13)16-15/h1-9,15H,10-11H2
• InChI Key： QOLIPNRNLBQTAU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.0232 (rough estimate)
• Melting Point: 46.3°C
• Boiling Point: 332°C (estimate)
• Flash Point: 157.2°C
• Refractive Index: 1.5361 (estimate)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans